16-Hydroxygeranylgeraniol
Overview
Description
Omega-hydroxygeranylgeraniol is a diterpenoid obtained by hydroxylation of one of the terminal methyl groups of geranylgeraniol. It is a diterpenoid, a glycol and a polyprenol. It derives from an (E,E,E)-geranylgeraniol.
Scientific Research Applications
1. Natural Source Identification and Chemotaxonomy
16-Hydroxygeranylgeraniol has been isolated from natural sources like brown algae. In a study, polar linear diterpenoids, including hydroxylated derivatives of geranylgeraniol, were identified in the brown alga Bifurcaria bifurcata. This discovery aids in chemotaxonomical classification and understanding the chemical diversity of marine algae (Ortalo-Magné et al., 2005).
2. Cytotoxicity Studies
Some research has explored the cytotoxic activity of compounds related to 16-Hydroxygeranylgeraniol. For instance, acyclic 12-hydroxygeranylgeraniol-derived diterpenoids were evaluated for their in vitro cytotoxic activity against various human cell lines, highlighting the potential therapeutic applications of these compounds (Xue Gao, Zhang & Jia, 2008).
3. Structural Analysis and Derivation
Studies have been conducted to determine the structures of various diterpenoids, including those derived from 16-Hydroxygeranylgeraniol. In one study, novel diterpenoids from Bifurcaria bifurcata were structurally analyzed, providing insights into the diverse structures and potential biological activities of these compounds (Göthel, Muñoz & Köck, 2012).
4. Application in Microbial Production
Research has been conducted on the microbial production of hydroxygeraniol derivatives, like 8-Hydroxygeraniol, for potential use in agriculture as biological insect repellents. Systematic engineering strategies have been employed to enhance production efficiency in yeast, showcasing the biotechnological applications of these compounds (Wang et al., 2023).
properties
Product Name |
16-Hydroxygeranylgeraniol |
|---|---|
Molecular Formula |
C20H34O2 |
Molecular Weight |
306.5 g/mol |
IUPAC Name |
(2E,6E,10E,14E)-2,6,10,14-tetramethylhexadeca-2,6,10,14-tetraene-1,16-diol |
InChI |
InChI=1S/C20H34O2/c1-17(10-6-12-19(3)14-15-21)8-5-9-18(2)11-7-13-20(4)16-22/h9-10,13-14,21-22H,5-8,11-12,15-16H2,1-4H3/b17-10+,18-9+,19-14+,20-13+ |
InChI Key |
CLOPQFCHWDTGFD-BMTMAWCHSA-N |
Isomeric SMILES |
C/C(=C\CC/C(=C/CO)/C)/CC/C=C(\C)/CC/C=C(\C)/CO |
Canonical SMILES |
CC(=CCCC(=CCO)C)CCC=C(C)CCC=C(C)CO |
synonyms |
16-hydroxygeranylgeraniol |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![{[(2,6-difluorophenyl)carbonyl]amino}-N-piperidin-4-yl-1H-pyrazole-3-carboxamide](/img/structure/B1250416.png)
